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Compound of Interest

Compound Name: 2-Hydroxyadipic acid

Cat. No.: B108492 Get Quote

This guide provides essential safety and logistical information for the proper disposal of 2-
hydroxyadipic acid, tailored for researchers, scientists, and drug development professionals.

Following these procedures is critical for ensuring laboratory safety and environmental

compliance.

Understanding the Hazards
2-Hydroxyadipic acid presents several hazards that necessitate careful handling and

disposal. It is classified as harmful if swallowed (Acute toxicity, oral, Category 4), causes skin

irritation (Category 2), and leads to serious eye irritation (Category 2A).[1] Additionally, it may

cause respiratory irritation and is considered harmful to aquatic life.[1] Personal protective

equipment (PPE), including gloves, eye protection, and a lab coat, is mandatory when handling

this chemical.[1]

Chemical and Physical Properties
A summary of key quantitative data for 2-hydroxyadipic acid is provided below. This

information is crucial for safe handling and for completing waste disposal documentation.
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Property Value Source

CAS Number 18294-85-4 [1][2]

Molecular Formula C₆H₁₀O₅ [2]

Molecular Weight 162.14 g/mol

Appearance Solid

Solubility

PBS (pH 7.2): 5 mg/mlDMF: 2

mg/mlEthanol: 2 mg/mlDMSO:

1 mg/ml

[2]

Step-by-Step Disposal Protocol
The primary directive for the disposal of 2-hydroxyadipic acid is to adhere strictly to local,

state, and federal regulations.[1] The substance should be disposed of via an approved waste

disposal plant. The following protocol outlines the recommended steps for safe disposal.

Experimental Protocol: Neutralization and Disposal

This protocol is a general guideline. Always consult your institution's Environmental Health and

Safety (EHS) office for specific procedures.

Segregation and Labeling:

Collect all waste containing 2-hydroxyadipic acid (both solid and dissolved forms) in a

dedicated, properly sealed, and clearly labeled hazardous waste container.

The label should include the chemical name ("2-Hydroxyadipic Acid"), the associated

hazards (e.g., "Irritant," "Harmful"), and the approximate concentration and quantity.

Neutralization (for aqueous solutions):

Work in a well-ventilated area, preferably a chemical fume hood.[1]

Slowly add a weak base, such as sodium bicarbonate (baking soda) or a dilute sodium

hydroxide solution, to the aqueous waste solution while stirring.[3]
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Monitor the pH of the solution using pH indicator strips or a calibrated pH meter.[3][4]

Continue adding the base in small increments until the pH is neutral (approximately pH

7.0).[3] This process reduces the corrosive properties of the acidic waste.

Final Packaging and Disposal:

Transfer the neutralized solution into a corrosion-resistant, leak-proof container suitable for

chemical waste.[3]

Ensure the container is sealed tightly and labeled as "Neutralized 2-Hydroxyadipic Acid
Waste" along with any other components in the solution.

Store the container in a designated, secure secondary containment area away from

incompatible materials.[3]

Arrange for pickup and disposal through your institution's EHS department or a licensed

hazardous waste management company.[3] Do not pour down the drain unless explicitly

permitted by your local EHS office and municipal regulations.[4]

Accidental Spill and Release Measures
In the event of a spill, immediate and appropriate action is required to mitigate risks.

Evacuate and Ventilate: Evacuate non-essential personnel from the immediate area and

ensure adequate ventilation.[1]

Wear Appropriate PPE: Don full personal protective equipment, including respiratory

protection if dealing with dust or aerosols.[1]

Containment: Prevent further leakage or spillage. Keep the product away from drains and

water courses.[1]

Cleanup:

For solid spills, carefully sweep or scoop the material to avoid generating dust.
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For liquid spills, absorb the solution with an inert, finely-powdered liquid-binding material

such as diatomite or universal binders.[1]

Collect all contaminated materials into a designated hazardous waste container.

Decontamination: Decontaminate the affected surfaces and equipment by scrubbing with

alcohol, and dispose of all contaminated materials as hazardous waste.[1]

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of 2-
hydroxyadipic acid.
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Caption: Workflow for the safe handling and disposal of 2-Hydroxyadipic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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